Cas no 27314-98-3 (1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide)

• Product Name: 1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide
• CAS No: 27314-98-3
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 251012
• PubChem ID: 135455538
• Update Time: 2025-04-19

1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide
• 4-hydroxy-7-methyl-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
• 3-Amino-7-methyl-1,2,4-benzotriazine 1,4-dioxide
• 7-Methyl-1,4-dioxido-1,2,4-benzotriazin-3-ylamine
• NSC-613695
• NSC613695
• 3-Imino-7-methyl-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol
• 27314-98-3
• CHEMBL51986
• DTXSID70326749

• Inchi： 1S/C8H8N4O2/c1-5-2-3-6-7(4-5)12(14)10-8(9)11(6)13/h2-4H,1H3,(H2,9,10)
• InChI Key： DOZSFZTUKMQMEQ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(N)=N[N+](=C2C=C(C)C=CC=12)[O-]

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• PSA: 89.83000
• LogP: 1.56360